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Compound of Interest

Compound Name:
2-Chloro-6-(hydroxymethyl)-4-

iodo-3-pyridinol

Cat. No.: B1599627 Get Quote

An In-Depth Guide to the Proper Disposal of 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol

Hazard Assessment and Chemical Profile
Understanding the intrinsic hazards of 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol (CAS

No. 208519-37-3) is fundamental to its safe management.[1] While a specific, comprehensive

Safety Data Sheet (SDS) for this exact compound is not widely available, a reliable hazard

profile can be constructed by analyzing its structural components and data from analogous

compounds.

The molecule is a substituted pyridinol containing both chlorine and iodine atoms. Halogenated

organic compounds as a class are noted for their potential environmental persistence and

toxicity to aquatic life.[2][3] The combustion of such materials can also produce highly toxic

byproducts like hydrogen chloride, hydrogen iodide, and nitrogen oxides.[4]

Based on SDS data for structurally similar chemicals such as 2-chloropyridin-3-ol and other

chlorinated/iodinated pyridines, the primary hazards are categorized as:

Acute Oral Toxicity: Likely harmful if swallowed.[5]

Skin Corrosion/Irritation: Causes skin irritation.[4][6]

Serious Eye Damage/Irritation: Causes serious eye irritation.[4][5][6]
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Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation upon

inhalation of dust or aerosols.[4][6][7]

These classifications necessitate that 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol be

managed as a hazardous chemical waste stream, in accordance with federal and local

regulations.

Property Data Source

Chemical Name
2-Chloro-6-(hydroxymethyl)-4-

iodo-3-pyridinol
Amerigo Scientific[1]

CAS Number 208519-37-3 Amerigo Scientific[1]

Molecular Formula C₆H₅ClINO₂ Amerigo Scientific[1]

Molecular Weight 285.47 g/mol Amerigo Scientific[1]

Inferred Hazards

Skin Irritant, Eye Irritant,

Respiratory Irritant, Harmful if

Swallowed

Fisher Scientific,

MedchemExpress[5][6][8]

Regulatory Framework: Adherence to Safety
Standards
The disposal of any laboratory chemical is governed by strict regulations. In the United States,

the primary authorities are the Occupational Safety and Health Administration (OSHA) and the

Environmental Protection Agency (EPA).

OSHA's Laboratory Standard (29 CFR 1910.1450): This standard mandates the

development of a written Chemical Hygiene Plan (CHP) for all laboratories.[9][10][11] Your

institution's CHP is the primary document you must follow; it will detail specific procedures

for waste management, personal protective equipment (PPE), and emergency response.[11]

EPA's Resource Conservation and Recovery Act (RCRA): The EPA regulates hazardous

waste from its point of generation to its final disposal—a system known as "cradle-to-grave"

management.[12][13] Under RCRA, it is the generator's responsibility to correctly identify,

label, and manage hazardous waste.[13][14]
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Disposing of this compound down the drain is strictly prohibited.[15][16] Iodinated compounds

can be particularly damaging to aquatic ecosystems, and halogenated solvents can interfere

with the biological processes in wastewater treatment facilities.[2][15]

Step-by-Step Disposal Protocol
This protocol ensures a self-validating system of safety and compliance. Each step is designed

to minimize exposure and prevent environmental contamination.

Part A: Personal Protective Equipment (PPE)
Before handling the chemical in any form (pure solid, solution, or waste), ensure you are

wearing the appropriate PPE. This serves as your first and most critical line of defense.[17]

Equipment Specification Rationale

Eye Protection
ANSI Z87.1-compliant safety

goggles with side shields.

Protects against splashes and

airborne dust, preventing

serious eye irritation.[6]

Hand Protection

Nitrile gloves (check

manufacturer's breakthrough

time).

Prevents skin contact and

irritation.[18]

Body Protection
A fully fastened laboratory

coat.

Protects skin and personal

clothing from contamination.

[17]

Respiratory Protection

Use only in a well-ventilated

area, such as a certified

chemical fume hood.[6]

Minimizes the risk of inhaling

dust or aerosols that can

cause respiratory tract

irritation.[5]

Part B: Waste Collection and Segregation
Proper segregation is crucial to prevent dangerous chemical reactions and to ensure the waste

can be safely treated by a licensed disposal facility.

Designate a Waste Container:
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Use a dedicated, chemically compatible container, clearly labeled for "Halogenated

Organic Waste." A high-density polyethylene (HDPE) or glass bottle with a secure screw

cap is appropriate.

The container must be in good condition, free of cracks or leaks.

Segregate the Waste:

Solid Waste: Collect pure 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol, contaminated

spatulas, weigh boats, and contaminated consumables (e.g., gloves, wipes) in a

designated, sealed, and clearly labeled solid waste container.

Liquid Waste: Collect all solutions containing this compound. Crucially, do not mix this

waste stream with non-halogenated organic solvents (e.g., acetone, ethanol, hexanes) or

strong acids/bases. Mixing can complicate the final disposal process and may be

prohibited by your institution's waste management provider.

Label the Waste Container:

All hazardous waste containers must be properly labeled at all times.[10] The label must

include:

The words "Hazardous Waste."

The full chemical name: "Waste 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol."

List all constituents by percentage, including solvents.

The associated hazards (e.g., "Irritant," "Toxic").

The date of accumulation start.

Your name and laboratory information.

Container Management:

Keep the waste container tightly closed when not actively adding waste.[19]
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Store the container in a designated satellite accumulation area (SAA) within your lab, such

as a secondary containment bin inside a ventilated cabinet.[19]

Do not overfill the container; leave at least 10% of headspace to allow for expansion.

Part C: Arranging for Disposal
Follow Institutional Procedures: Consult your organization's Environmental Health & Safety

(EHS) office for their specific procedures on waste pickup.

Documentation: Complete any required waste manifests or pickup request forms accurately.

This documentation is a legal requirement to track the waste from your lab to the final

disposal facility.[14]

Transfer: Hand over the sealed, properly labeled container to authorized EHS personnel for

transport to a licensed Treatment, Storage, and Disposal Facility (TSDF).

Emergency Preparedness: Spill Management
Accidents can happen, and a clear, rehearsed response plan is essential.[17]

Evacuate and Alert: Immediately alert personnel in the vicinity. If the spill is large or in a

poorly ventilated area, evacuate the lab and contact your institution's emergency line.

Isolate the Area: Prevent access to the spill area.

Consult the SDS: If available, refer to the SDS for specific spill cleanup information. For

analogous compounds, the advice is consistent.[6]

Cleanup (for minor spills):

Ensure you are wearing the full PPE described in Part A.

For a solid spill, gently sweep or scoop the material into the designated solid halogenated

waste container. Avoid creating dust.

For a liquid spill, absorb the solution with a chemical absorbent material (e.g., vermiculite

or a commercial spill pad).
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Place all contaminated cleanup materials into the hazardous waste container.

Decontaminate: Wipe the spill area with an appropriate solvent (e.g., soapy water, followed

by a solvent rinse if appropriate), and dispose of the cleaning materials as hazardous waste.

Report: Report the incident to your supervisor and EHS office, as required by your

institution's policy.

Disposal Decision Workflow
The following diagram illustrates the critical decision-making process for segregating and

managing waste containing 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol.
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Waste Disposal Workflow: 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol

Step 1: Generation & Assessment

Step 2: Segregation

Step 3: Management & Disposal

Waste Generated
(Solid or Liquid)

Is the waste hazardous?
(Halogenated Pyridinol)

Segregate into Dedicated
HALOGENATED WASTE Stream

 Yes 

Solid Waste Container
(Contaminated PPE, solid chemical)

 If Solid 

Liquid Waste Container
(Solutions, solvents)

 If Liquid 

Label Container Correctly
(Name, Hazards, Date)

Store in Satellite
Accumulation Area (SAA)

(Closed, Secondary Containment)

Request Pickup by EHS

Disposal at Licensed TSDF

Click to download full resolution via product page

Caption: Waste segregation and management workflow for halogenated compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1599627#2-chloro-6-hydroxymethyl-4-iodo-3-
pyridinol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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